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Compound of Interest

Compound Name: C.I. Vat blue 22

Cat. No.: B1606642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical compound

C.I. 59820, widely known as Indanthrone or Vat Blue 4. This document details its chemical

identity, physical and chemical properties, and common synonyms. It also includes a detailed

experimental protocol for its synthesis and relevant safety information.

Chemical Information and Synonyms
C.I. 59820 is a large, polycyclic aromatic organic compound. First synthesized in 1901, it is a

vat dye known for its exceptional fastness to light and washing.[1] It is a dark blue solid and is

also used as a precursor to other dyes.[2][3] The compound is prepared from 2-

aminoanthraquinone treated with potassium hydroxide.[2][3][4]

While insoluble in water, it can be solubilized in a reduced form for dyeing applications.[5][6][7]

It appears as a blue powder or needles with a metallic luster.[4][8] When in a solution of

concentrated sulfuric acid, it presents as brown, turning to a blue precipitate upon dilution.[5][8]

[9]

Synonyms: A variety of synonyms and trade names are used for C.I. 59820, reflecting its

widespread use as both a dye and a pigment.

Indanthrone[2][3][10]
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Vat Blue 4[5][6][10]

Pigment Blue 60[8][10]

Indanthrene[2][3][10]

C.I. 69800[1][9]

Vat Blue RSN[5]

Medium Blue[10]

Carbon Paper Blue[3]

Blue O[3]

Carbanthrene Blue 2R[3]

Fenan Blue RSN[3]

Graphtol Blue RL[3]

Monolite Fast Blue 3R[3]

The following diagram illustrates the relationship between the primary identifiers and common

synonyms for C.I. 59820.

C.I. 59820 IndanthroneChemical Name

Vat Blue 4Dye Name

Pigment Blue 60Pigment Name

CAS: 81-77-6

CAS Number

C28H14N2O4

Formula
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Caption: Logical relationship of C.I. 59820 identifiers.

Quantitative Chemical Data
The following table summarizes the key quantitative data for C.I. 59820.

Property Value Source

CAS Registry Number 81-77-6 [5][10]

Molecular Formula C28H14N2O4 [2][8][9][10]

Molecular Weight 442.4 g/mol [8][10]

Appearance
Blue powder or needles with a

metallic luster
[4][5][8]

Melting Point 485 °C (decomposes) [2]

Solubility in Water Insoluble [2][5]

LogP 1.78 at 20℃ [11]

Density 1.6 g/ml [2]

Experimental Protocol: Synthesis of Indanthrone
(Vat Blue 4)
This protocol details the synthesis of Indanthrone from 2-aminoanthraquinone via alkali fusion.

Materials:

2-aminoanthraquinone

Potassium hydroxide (KOH)

Sodium hydroxide (NaOH)

Sodium nitrite
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Oleic acid

Nitrogen gas

Sodium hydrosulfite solution

Equipment:

Condensation pan with heating and stirring capabilities

Inert atmosphere setup (Nitrogen)

Procedure:

Preparation of the Alkali Melt:

In the condensation pan, combine 595 kg of anhydrous mixed alkali (containing 68%

potassium hydroxide).

Heat the alkali until it melts completely.

To the molten alkali, add 131 kg of sodium acetate (98% purity) and 1.5 kg of industrial-

grade oleic acid.

Reaction:

Heat the mixture to a temperature of 185-190 °C.

Purge the reaction vessel with nitrogen gas to create an inert atmosphere.

Over a period of 30 minutes, gradually add 263 kg of 2-aminoanthraquinone. During this

addition, ensure the temperature does not rise above 215 °C.

After the addition is complete, continue the reaction for 1 hour.

Next, add 25 kg of sodium nitrite (98% purity), making sure the temperature does not

exceed 230 °C. This addition should take approximately 2 hours.

Continue stirring for an additional 20 minutes to complete the alkali fusion.
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Work-up and Isolation:

The resulting product is refined using a warm alkali and sodium hydrosulfite solution to

yield the final Indanthrone product.

Applications
Indanthrone is a versatile compound with primary applications as a dye and a pigment.

Textile Dyeing: As Vat Blue 4, it is extensively used for dyeing cotton and other cellulosic

fibers due to its excellent fastness properties.[5][6][7] It is also used in the dyeing of rayon,

nylon, and vinylon.[9]

Pigment: As Pigment Blue 60, it is used in high-quality paints, enamels, and inks.[2][4][8] It

finds application in automotive coatings and for coloring plastics, demonstrating high thermal

stability.[11]

Safety and Handling
Indanthrone is considered harmful if swallowed, inhaled, or in contact with skin.[11] It may

cause irritation to the eyes, skin, and respiratory tract.[10]

Precautionary Measures:

Handle in a well-ventilated area.

Wear suitable protective clothing, including gloves and safety goggles.

Avoid the formation of dust and aerosols.

Store in a cool, dry, and tightly sealed container away from incompatible materials and

ignition sources.

In case of a spill, dampen the solid material with 5% ammonium hydroxide before

transferring to a suitable container. Contaminated surfaces should be washed with 5%

ammonium hydroxide followed by a soap and water solution.[4]
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The following workflow illustrates the general safety precautions to be taken when handling C.I.

59820.

Handling Precautions

Storage

Spill Response

Ensure Good Ventilation

Wear PPE (Gloves, Goggles)

Minimize Dust Generation

Store in Cool, Dry Place

Keep Container Sealed

Dampen with 5% Ammonium Hydroxide

Collect in Suitable Container

Clean Surface

End

Start
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Caption: General safety workflow for handling C.I. 59820.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1606642?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

